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molecular formula C13H18ClN3O2 B8464557 Benzamide, 4-amino-5-chloro-N-(2-(cyclopropylamino)ethyl)-2-methoxy- CAS No. 126105-15-5

Benzamide, 4-amino-5-chloro-N-(2-(cyclopropylamino)ethyl)-2-methoxy-

Cat. No. B8464557
CAS RN: 126105-15-5
M. Wt: 283.75 g/mol
InChI Key: CKZLCXNWKLGHTB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05010108

Procedure details

8.06 g (0.04) mole of 2-methoxy-4-amino-5-chlorobenzoic acid and 7.12 g (0.044 mole) of carbonyldiimidazole are suspended in 80 ml of tetrahydrofuran and kept at 30° C. until the end of gas development. The solution of 5 g (0.05 mole) of cyclopropylethylenediamine in 15 ml of tetrahydrofuran is then slowly added, followed by keeping the temperature at 50° C. for 1 hour. After cooling down, the mixture is poured into water, the solid is removed by filtration and crystallized from alcohol, thus obtaining 13 g (91.7%) of 2-methoxy-4-amino-5-chloro-N-(2-(cyclopropylamino)-ethyl)-benzamide, having a melting point of 152°-3° C. Hydrochloride m.p.
[Compound]
Name
( 0.04 )
Quantity
8.06 g
Type
reactant
Reaction Step One
Name
2-methoxy-4-amino-5-chlorobenzoic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
carbonyldiimidazole
Quantity
7.12 g
Type
reactant
Reaction Step Three
Name
cyclopropylethylenediamine
Quantity
5 g
Type
reactant
Reaction Step Four
Name
tetrahydrofuran
Quantity
15 mL
Type
solvent
Reaction Step Four
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
tetrahydrofuran
Quantity
80 mL
Type
solvent
Reaction Step Six
Name
2-methoxy-4-amino-5-chloro-N-(2-(cyclopropylamino)-ethyl)-benzamide
Yield
91.7%

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:11]=[C:10]([NH2:12])[C:9]([Cl:13])=[CH:8][C:4]=1[C:5]([OH:7])=O.C(N1C=CN=C1)(N1C=CN=C1)=O.[CH:26]1([NH:29][CH2:30][CH2:31][NH2:32])[CH2:28][CH2:27]1.O>O1CCCC1>[CH3:1][O:2][C:3]1[CH:11]=[C:10]([NH2:12])[C:9]([Cl:13])=[CH:8][C:4]=1[C:5]([NH:32][CH2:31][CH2:30][NH:29][CH:26]1[CH2:28][CH2:27]1)=[O:7]

Inputs

Step One
[Compound]
Name
( 0.04 )
Quantity
8.06 g
Type
reactant
Smiles
Step Two
Name
2-methoxy-4-amino-5-chlorobenzoic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
COC1=C(C(=O)O)C=C(C(=C1)N)Cl
Step Three
Name
carbonyldiimidazole
Quantity
7.12 g
Type
reactant
Smiles
C(=O)(N1C=NC=C1)N1C=NC=C1
Step Four
Name
cyclopropylethylenediamine
Quantity
5 g
Type
reactant
Smiles
C1(CC1)NCCN
Name
tetrahydrofuran
Quantity
15 mL
Type
solvent
Smiles
O1CCCC1
Step Five
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O
Step Six
Name
tetrahydrofuran
Quantity
80 mL
Type
solvent
Smiles
O1CCCC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
kept at 30° C. until the end of gas development
CUSTOM
Type
CUSTOM
Details
at 50° C.
CUSTOM
Type
CUSTOM
Details
for 1 hour
Duration
1 h
TEMPERATURE
Type
TEMPERATURE
Details
After cooling down
CUSTOM
Type
CUSTOM
Details
the solid is removed by filtration
CUSTOM
Type
CUSTOM
Details
crystallized from alcohol

Outcomes

Product
Name
2-methoxy-4-amino-5-chloro-N-(2-(cyclopropylamino)-ethyl)-benzamide
Type
product
Smiles
COC1=C(C(=O)NCCNC2CC2)C=C(C(=C1)N)Cl
Measurements
Type Value Analysis
AMOUNT: MASS 13 g
YIELD: PERCENTYIELD 91.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.